Cas no 1343243-42-4 (2-(But-3-en-1-yl)cycloheptan-1-ol)

• Product Name: 2-(But-3-en-1-yl)cycloheptan-1-ol
• CAS No: 1343243-42-4
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5746392
• PubChem ID: 64299616
• Update Time: 2023-11-11

2-(But-3-en-1-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-en-1-yl)cycloheptan-1-ol
• 1343243-42-4
• EN300-1627121
• AKOS013621594
• Cycloheptanol, 2-(3-buten-1-yl)-
• 2-(But-3-en-1-yl)cycloheptan-1-ol

• Inchi： 1S/C11H20O/c1-2-3-7-10-8-5-4-6-9-11(10)12/h2,10-12H,1,3-9H2
• InChI Key： VWDVXXRZIREORM-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CCC=C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.900±0.06 g/cm3(Predicted)
• Boiling Point: 247.6±9.0 °C(Predicted)
• pka: 15.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives